Cas no 2408959-29-3 (tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate)

• Product Name: tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate
• CAS No: 2408959-29-3
• MF: C₁₄H₂₁NO₅S
• MW: 315.385243177414
• CID: 6399724
• PubChem ID: 165701916
• Update Time: 2025-10-29

tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate
• EN300-7548380
• 2408959-29-3

• Inchi： 1S/C14H21NO5S/c1-14(2,3)20-13(17)15-10-11-4-6-12(7-5-11)21(18,19)9-8-16/h4-7,16H,8-10H2,1-3H3,(H,15,17)
• InChI Key： KTIFRZGHTIRFEF-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=CC(=CC=1)CNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 315.11404394g/mol
• Monoisotopic Mass: 315.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate

Professional Introduction to Compound with CAS No. 2408959-29-3 and Product Name: tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate

The compound with the CAS number 2408959-29-3 and the product name tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of a tert-butyl group and a 4-(2-hydroxyethanesulfonyl)phenyl moiety in its molecular framework suggests a multifaceted role in chemical reactivity and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacological agents. The tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate structure combines the stability provided by the tert-butyl group with the hydrophilic properties of the 2-hydroxyethanesulfonyl moiety, making it an intriguing candidate for further investigation. This balance between lipophilicity and hydrophilicity is crucial for optimizing drug solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the importance of hydroxyethanesulfonyl functional groups in enhancing the binding affinity of small-molecule inhibitors to target proteins. The 4-(2-hydroxyethanesulfonyl)phenyl part of the compound's structure likely contributes to its interaction with biological targets, potentially making it effective in modulating enzyme activity or receptor binding. This aspect has prompted researchers to explore its utility in developing novel therapeutic agents for various diseases.

The tert-butyl carbamate moiety is another key feature that influences the compound's chemical behavior. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The tert-butyl substitution provides steric hindrance, which can be advantageous in designing molecules that exhibit high selectivity for specific biological targets. This characteristic makes tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate a promising candidate for further derivatization and optimization.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting experimental validation. Molecular modeling studies suggest that the electronic and steric properties of this compound could make it a potent inhibitor of certain enzymes involved in metabolic pathways relevant to inflammation and cancer. These predictions are supported by preliminary experimental data showing favorable interactions between analogs of this structure and target proteins.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. The introduction of both the tert-butyl group and the 4-(2-hydroxyethanesulfonyl)phenyl moiety necessitates precise control over reaction conditions to minimize side products. Recent innovations in synthetic methodologies have facilitated more efficient routes to complex carbamate derivatives, improving access to this class of compounds for research purposes.

In conclusion, the compound with CAS number 2408959-29-3, known as tert-butyl N-{[4-(2-hydroxyethanesulfonyl)phenyl]methyl}carbamate, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a tert-butyl group and a 4-(2-hydroxyethanesulfonyl)phenyl moiety, make it a versatile candidate for further investigation in drug development. The potential applications of this compound in modulating biological pathways highlight its importance as a research tool and a candidate for future therapeutic agents.